![molecular formula C16H8F6O3 B067455 2-[3,5-Bis(trifluoromethyl)benzoyl]benzoic acid CAS No. 175278-06-5](/img/structure/B67455.png)
2-[3,5-Bis(trifluoromethyl)benzoyl]benzoic acid
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Overview
Description
2-[3,5-Bis(trifluoromethyl)benzoyl]benzoic acid (2-BTFBA) is a trifluoromethylated benzoic acid derivative that has been widely used in scientific research due to its unique properties. It is a white solid with a melting point of 75-76 °C and a molecular weight of 394.2 g/mol. 2-BTFBA is highly soluble in water and organic solvents such as methanol, ethanol, and acetone. It is also a useful reagent for organic synthesis.
Scientific Research Applications
LC-MS/MS Study of Degradation Processes
Research conducted by Barchańska et al. (2019) employed liquid chromatography coupled with mass spectrometry (LC-MS/MS) to study the stability and degradation pathways of nitisinone, a compound related to the triketone family, which includes 2-[3,5-Bis(trifluoromethyl)benzoyl]benzoic acid derivatives. The study revealed that nitisinone's stability increases with the pH of the solution and identified two major stable degradation products under specific conditions, contributing to a better understanding of the risks and benefits of its medical application (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).
Synthesis and Application of Benzoic Acid Derivatives
A review by Tjahjono et al. (2022) on the synthesis, characterization, and application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic acid, a novel salicylic acid derivative, highlights the potential of these compounds as alternatives for existing drugs due to their beneficial properties, including COX-2 specificity and a favorable toxicity profile. This underscores the significance of benzoic acid derivatives in developing new pharmaceuticals (Tjahjono, Caroline, Foe, Karnati, Ergün, Esar, Wijaya, Hadinugroho, Kusindarta, & Wihadmadyatami, 2022).
Benzoic Acid in Food and Feed Additives
Mao et al. (2019) reviewed the use of benzoic acid as an antibacterial and antifungal preservative in foods and feeds, noting its potential to improve growth and health by promoting gut functions. This study highlights the importance of understanding the effects of benzoic acid on gut functions, which could inform its optimal use in food and feed additives (Mao, Yang, Chen, Yu, & He, 2019).
Antituberculosis Study of Organotin(IV) Complexes
Research by Iqbal, Ali, & Shahzadi (2015) reviewed the antituberculosis activity of organotin complexes, including those of benzoic acid derivatives, highlighting their significant antituberculosis potential. This suggests the importance of these compounds in developing new antituberculosis agents (Iqbal, Ali, & Shahzadi, 2015).
Maximum Permissible Concentrations for Benzoic Acid
Zholdakova et al. (2021) discussed adjusting the maximum permissible concentrations (MPCs) for benzoic acid and sodium benzoate in water based on modern literature data. This research is crucial for environmental safety and public health, offering insights into the regulation of benzoic acid and its derivatives in water resources (Zholdakova, Sinitsyna, Kharchevnikova, Pechnikova, Mamonov, & Belyaeva, 2021).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be an intermediate in synthesizing pharmaceutical compounds, which are substance p (neurokinin-1) receptor antagonists . These antagonists are helpful in treating inflammatory diseases, psychiatric disorders, and emesis .
Mode of Action
It is known to be a significant metabolite formed during the metabolism of 3,5-bis(trifluoromethyl)benzyl ether via oxidation .
Biochemical Pathways
It is known to be involved in the metabolism of 3,5-bis(trifluoromethyl)benzyl ether .
properties
IUPAC Name |
2-[3,5-bis(trifluoromethyl)benzoyl]benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8F6O3/c17-15(18,19)9-5-8(6-10(7-9)16(20,21)22)13(23)11-3-1-2-4-12(11)14(24)25/h1-7H,(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQIQATUQTRCGCT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8F6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20371143 |
Source
|
Record name | 2-[3,5-bis(trifluoromethyl)benzoyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20371143 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
175278-06-5 |
Source
|
Record name | 2-[3,5-bis(trifluoromethyl)benzoyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20371143 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[3,5-Bis(trifluoromethyl)benzoyl]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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